Cas no 2172235-48-0 (4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid
• CAS No: 2172235-48-0
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 6069676
• PubChem ID: 165438058
• Update Time: 2025-05-25

4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid
• 2172235-48-0
• EN300-1586607

• Inchi： 1S/C13H10N2O3/c1-7-15-11(12(18-7)13(16)17)9-4-2-3-8-5-6-14-10(8)9/h2-6,14H,1H3,(H,16,17)
• InChI Key： YGAOSLWGNUBFGR-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(=C1C(=O)O)C1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 242.06914219g/mol
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.1Ų

Additional information on 4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid

Introduction to 4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 2172235-48-0)

4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 2172235-48-0) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole family, characterized by a five-membered ring containing two oxygen atoms and a methylene group. The presence of an indole moiety at the 4-position and a carboxylic acid functional group at the 5-position endows this molecule with unique chemical and biological properties that make it a promising candidate for further investigation.

The indol-7-yl substituent is particularly noteworthy due to its well-documented biological activity. Indole derivatives are widely recognized for their role in various biological processes, including modulation of neurotransmitter systems, immune responses, and anticancer effects. The integration of this moiety with the oxazole core in 4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid suggests potential applications in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their pharmacological potential. Molecular docking studies have indicated that 4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid may interact with several key biological targets, including enzymes and receptors involved in pain perception and inflammation. These interactions are mediated by the compound's ability to mimic natural bioactive molecules, thereby facilitating binding to specific sites within the target proteins.

The carboxylic acid group at the 5-position of the molecule provides an additional layer of functionality that can be exploited for drug design. This group can participate in hydrogen bonding interactions, enhancing the compound's affinity for biological targets. Moreover, carboxylic acid derivatives are frequently used in drug development due to their stability and ease of functionalization, making them valuable scaffolds for synthesizing more complex molecules.

In vitro studies have begun to explore the biological activity of 4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid, with preliminary results suggesting promising effects on inflammatory pathways. The compound has shown inhibitory activity against certain enzymes implicated in chronic inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing anti-inflammatory agents that target multiple pathways simultaneously, offering a more comprehensive therapeutic approach.

The structural features of 4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid also make it an attractive candidate for further optimization through structure-based drug design. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how small modifications to the molecule can enhance its potency and selectivity. For instance, altering the substitution pattern on the indole ring or introducing additional functional groups could fine-tune its interactions with biological targets.

Another area of interest is the potential application of 4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid in combination therapies. The ability of this compound to modulate multiple signaling pathways suggests that it could be used alongside other drugs to achieve synergistic effects. This approach is particularly relevant in treating complex diseases where multiple mechanisms contribute to pathology. For example, combining 4-(1H-indol-7-yl)-2-methyl-1,3-oxazole-5-carboxylic acid with existing anti-inflammatory medications might provide a more effective treatment regimen for conditions like rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 4-(1H-indol-7-ylyl)-2-methyl-l,l-thiazolidinecarboxylic acid has been optimized using multi-step organic reactions that highlight its synthetic accessibility. The process typically involves condensation reactions between indole derivatives and appropriate carbonyl compounds under controlled conditions. Advances in synthetic methodologies have enabled higher yields and purities, making it feasible to produce sufficient quantities for both preclinical studies and potential industrial applications.

As research continues to uncover new biological activities associated with indole derivatives, compounds like 4-(lH-indol-lOyl)-2-methyl-l,l-thiazolidinecarboxylic acid are expected to play a significant role in drug discovery efforts. The integration of structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide further insights into how these molecules interact with their targets at an atomic level. This detailed understanding is crucial for designing drugs with improved efficacy and reduced side effects.

The development of novel therapeutic agents often involves navigating complex regulatory landscapes to ensure safety and efficacy before clinical translation can occur. However,4-(lH-indol-lOyl)-2-methyl-l,l-thiazolidinecarboxylic acid, along with other promising small molecules like it,represents an exciting frontier in medicinal chemistry where innovative approaches can lead to breakthrough treatments for unmet medical needs.